![molecular formula C8H6ClNO2 B188842 6-Chloro-2H-1,4-benzoxazin-3(4H)-one CAS No. 7652-29-1](/img/structure/B188842.png)
6-Chloro-2H-1,4-benzoxazin-3(4H)-one
Overview
Description
Scientific Research Applications
Chemical Synthesis and Modification
6-Chloro-2H-1,4-benzoxazin-3(4H)-one has been a subject of interest in chemical synthesis, particularly in the bromination and nitration of its analogues. Research has explored conditions for bromination and nitration at specific positions on the benzoxazinone ring, demonstrating its potential for chemical modifications and synthesis of diverse derivatives (Hanson, Richards, & Rozas, 2003).
Phytochemistry and Ecological Roles
In the field of phytochemistry, compounds from the benzoxazinone class, including this compound, have been extensively studied for their ecological roles. These compounds are known for their phytotoxic, antifungal, antimicrobial, and antifeedant effects. The ecological behavior of benzoxazinone-producing plants and their role in chemical defense mechanisms are significant areas of research (Macias et al., 2009).
Allelochemicals in Agriculture
Benzoxazinones, including the 6-Chloro derivative, have been isolated from plants in the Poaceae family and are noted for their biological properties such as antimicrobial and insecticidal effects. These compounds are of high interest for their potential utility in agriculture, particularly as natural herbicide models (Macias et al., 2006).
Medicinal Chemistry
Research has also been conducted in the domain of medicinal chemistry, where derivatives of this compound have been evaluated for various pharmacological activities, including anticonvulsant effects (De Marchi, Tamagnone, & Torielli, 1971).
Environmental Applications
The compound has been studied for its role in environmental applications, particularly in the degradation of triazines in plants. The reaction mechanisms involving benzoxazinones like this compound in plant resistance to triazine herbicides have been a topic of interest (Willett et al., 2016).
Properties
IUPAC Name |
6-chloro-4H-1,4-benzoxazin-3-one | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H6ClNO2/c9-5-1-2-7-6(3-5)10-8(11)4-12-7/h1-3H,4H2,(H,10,11) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OBPIPKQQNRACHV-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(=O)NC2=C(O1)C=CC(=C2)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H6ClNO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00309247 | |
Record name | 6-Chloro-2H-1,4-benzoxazin-3(4H)-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00309247 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
183.59 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
7652-29-1 | |
Record name | 7652-29-1 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=211462 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 6-Chloro-2H-1,4-benzoxazin-3(4H)-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00309247 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 6-Chloro-2H-1,4-benzoxazin-3(4H)-one | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q1: What is the structural significance of 6-Chloro-2H-1,4-benzoxazin-3(4H)-one and how does it influence its interactions?
A1: this compound displays a distinct molecular structure where the six-membered heterocyclic ring adopts a near screw boat conformation. [] This conformation, along with the presence of a chlorine atom at the 6th position, likely influences the molecule's overall shape and electron distribution. Furthermore, intermolecular hydrogen bonds between the N—H group of one molecule and the carbonyl oxygen (C=O) of another molecule are observed. [] These interactions contribute to the compound's packing arrangement in the solid state and could influence its physicochemical properties.
Q2: How does the introduction of a chlorine atom at the 6th position of the benzoxazinone ring affect its herbicidal activity?
A2: Research suggests that halogenation, particularly chlorination at the 6th position of the benzoxazinone ring, significantly enhances the compound's phytotoxic activity. [] Specifically, this compound (6Cl-D-DIBOA) exhibited potent herbicidal effects. [] This increased activity could be attributed to the chlorine atom's influence on the molecule's electronic properties, potentially affecting its binding affinity to target sites within plants. Further studies exploring structure-activity relationships could provide more specific insights into the mechanism behind this enhanced activity.
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